4-(6-methyl-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-methyl-2-[4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C19H23F3N6O/c1-14-12-17(27-8-10-29-11-9-27)25-18(24-14)28-6-4-26(5-7-28)15-2-3-23-16(13-15)19(20,21)22/h2-3,12-13H,4-11H2,1H3
• InChI Key: WXNOVMPUVSQVFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC(=NC=C3)C(F)(F)F)N4CCOCC4
• Molecular Formula: C19H23F3N6O
• Molecular Weight: 408.4 g/mol
• CAS No.: 2640959-93-7

Description

The compound “4-(6-methyl-2-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a morpholine ring, which is a six-membered ring containing one nitrogen atom and one oxygen atom. The molecule also contains a trifluoromethyl group and a piperazine ring.

Synthesis Analysis

The synthesis of such compounds generally involves the introduction of trifluoromethylpyridine (TFMP) groups into other molecules. This can be achieved through two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds. The crystal structure of a similar compound has been studied, providing insights into the atomic coordinates and displacement parameters.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to the presence of multiple reactive sites. The trifluoromethyl group, in particular, is known for its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The demand for trifluoromethylpyridine (TFMP) derivatives, like this compound, has been increasing steadily in the last 30 years. They have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. Therefore, the future research directions might include the development of more efficient synthesis methods and the exploration of new applications in various fields.

Mechanism of Action

Target of Action

It’s known that trifluoromethylpyridines, a key structural motif in this compound, are widely used in the pharmaceutical industry . They are thought to interact with various biological targets due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Mode of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to their unique physicochemical properties . The presence of the fluorine atom and the pyridine moiety may influence the compound’s interaction with its targets, potentially leading to changes in the target’s function .

Biochemical Pathways

Trifluoromethylpyridines and their derivatives have been found to have applications in the agrochemical and pharmaceutical industries, suggesting they may affect a variety of biochemical pathways .

Pharmacokinetics

The unique physicochemical properties of trifluoromethylpyridines may influence their pharmacokinetic properties . These properties could impact the bioavailability of the compound, affecting how much of the compound reaches its target and how long it stays in the body .

Result of Action

The biological activities of trifluoromethylpyridine derivatives suggest they may have a variety of effects at the molecular and cellular level .